Cas no 885270-77-9 ((2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester)

• Product Name: (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester
• CAS No: 885270-77-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD05663965
• CID: 710753
• PubChem ID: 53420358
• Update Time: 2025-05-23

(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-amino-5-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• (2-Amino-5-methyl-phenyl)-carbamic acid tert-butyl ester
• (2-AMINO-5-METHYL-PHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
• tert-butyl N-(2-amino-5-methylphenyl)carbamate
• (2-amino-5-methylphenyl)-carbamic acid tert-butyl ester
• 3-N-(tert-butoxycarbonyl)-3,4-diaminotoluene
• tert-Butyl (2-amino-5-methylphenyl)carbamate
• AB22077
• MFCD05663965
• AKOS024258385
• CS-0326104
• (2-Amino-5-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• (2-Amino-5-methyl-phenyl)-carbamic acid t-butyl ester
• DB-077356
• DTXSID40697615
• 885270-77-9
• tert-Butyl(2-amino-5-methylphenyl)carbamate
• SCHEMBL3407965
• (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester

• MDL： MFCD05663965
• Inchi： 1S/C12H18N2O2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： ITNKEMSWAOSDIT-UHFFFAOYSA-N
• SMILES： O=C(NC1C(N)=CC=C(C)C=1)OC(C)(C)C

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2

Experimental Properties

• PSA: 64.35000
• LogP: 3.57840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester

Compound CAS No 885270-77-9: (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester

The compound with CAS No 885270-77-9, commonly referred to as (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aromatic ring with amino and methyl substituents, along with a carbamate group. The tert-butyl ester moiety further enhances its stability and bioavailability, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the design of novel antibiotics and antiviral agents. The amino group on the aromatic ring provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of tert-butyl ester as a protecting group ensures the stability of the intermediate during the reaction sequence. This approach has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including IR and NMR spectra, have been well-documented, providing valuable insights into its structural integrity and reactivity.

One of the most promising applications of this compound is in the field of agrochemicals. Studies have shown that derivatives of (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester can act as effective herbicides, targeting specific enzymes involved in plant metabolism. This has led to renewed interest in exploring its potential for sustainable agricultural practices.

Moreover, the compound has been investigated for its role in catalytic processes. The presence of the amino group allows for coordination with metal ions, making it a potential candidate for organocatalysis. Recent experiments have demonstrated its ability to accelerate reactions involving carbonyl compounds, opening new avenues for green chemistry applications.

In conclusion, (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester (CAS No 885270-77-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in future research and development efforts.